N-tert-Butylcyclopentaneimine

• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: N-tert-butylcyclopentanimine
• InChI: InChI=1S/C9H17N/c1-9(2,3)10-8-6-4-5-7-8/h4-7H2,1-3H3
• InChI Key: INYNTAFIVXSPLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N=C1CCCC1

Description

N-tert-Butylcyclopentaneimine is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopentanone (13.3 mL, 150 mmol) and tert-butylamine (47.4 mL, 450 mmol) were combined in 110 mL diethyl ether under a nitrogen atmosphere and were then cooled to −55° C. in a dry ice/acetonitrile bath. Titanium tetrachloride (8.2 mL, 75 mmol) was taken up in 70 mL pentane and added dropwise to the above solution, being careful to maintain the temperature at −40° C. the reaction was then stirred at −40° C. for 6 h and was then allowed to warm to room temperature overnight. The reaction mixture was filtered through a short plug of celite and washed with diethyl ether. The filtrate was evaporated in vacuo to yield 15.9 g (76%) of the title product as a clear oil.